3,4-Heptanedione
3,4-Heptanedione
3, 4-Heptanedione belongs to the class of organic compounds known as alpha-diketones. These are organic compounds containing two ketone groups on two adjacent carbon atoms. 3, 4-Heptanedione is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 4-heptanedione is primarily located in the cytoplasm. Outside of the human body, 3, 4-heptanedione can be found in coffee and coffee products. This makes 3, 4-heptanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
13706-89-3
VCID:
VC0089301
InChI:
InChI=1S/C7H12O2/c1-3-5-7(9)6(8)4-2/h3-5H2,1-2H3
SMILES:
CCCC(=O)C(=O)CC
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
3,4-Heptanedione
CAS No.: 13706-89-3
Main Products
VCID: VC0089301
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
| CAS No. | 13706-89-3 |
|---|---|
| Product Name | 3,4-Heptanedione |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | heptane-3,4-dione |
| Standard InChI | InChI=1S/C7H12O2/c1-3-5-7(9)6(8)4-2/h3-5H2,1-2H3 |
| Standard InChIKey | LBCCPKFTHIBIKU-UHFFFAOYSA-N |
| SMILES | CCCC(=O)C(=O)CC |
| Canonical SMILES | CCCC(=O)C(=O)CC |
| Description | 3, 4-Heptanedione belongs to the class of organic compounds known as alpha-diketones. These are organic compounds containing two ketone groups on two adjacent carbon atoms. 3, 4-Heptanedione is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 4-heptanedione is primarily located in the cytoplasm. Outside of the human body, 3, 4-heptanedione can be found in coffee and coffee products. This makes 3, 4-heptanedione a potential biomarker for the consumption of this food product. |
| PubChem Compound | 83671 |
| Last Modified | Nov 11 2021 |
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